![molecular formula C12H9F3N2O4S B256526 2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate](/img/structure/B256526.png)
2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate
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Overview
Description
2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly used as a reagent in organic synthesis, and its unique properties make it an ideal candidate for various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate is not fully understood. However, it is believed that this compound acts as an electrophile, reacting with nucleophiles to form covalent bonds. This reactivity makes it an ideal candidate for various organic synthesis reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some cytotoxic effects on cancer cells. Additionally, this compound has been used as a fluorescent probe for imaging studies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate is its reactivity. This compound can be used to synthesize various organic compounds that are difficult to prepare using other reagents. Additionally, it has been shown to have some cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are numerous future directions for the study of 2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate. One potential direction is the development of new synthetic methods using this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, the potential cytotoxic effects of this compound on cancer cells should be further investigated to determine its potential as a cancer therapy.
Synthesis Methods
The synthesis of 2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate involves the reaction of 2-nitro-4-(trifluoromethyl)thiophenol with chloroacetic acid and potassium carbonate in the presence of acetonitrile. This reaction leads to the formation of the desired product, which can be purified by column chromatography. The yield of this reaction is typically high, and the purity of the product is excellent.
Scientific Research Applications
2-Cyanoethyl {[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}acetate has numerous applications in scientific research. One of the most common uses of this compound is as a reagent in organic synthesis. Due to its unique properties, this compound can be used to synthesize various organic compounds that are difficult to prepare using other reagents. Additionally, this compound has been used in the synthesis of various drugs and biologically active molecules.
properties
Molecular Formula |
C12H9F3N2O4S |
---|---|
Molecular Weight |
334.27 g/mol |
IUPAC Name |
2-cyanoethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylacetate |
InChI |
InChI=1S/C12H9F3N2O4S/c13-12(14,15)8-2-3-10(9(6-8)17(19)20)22-7-11(18)21-5-1-4-16/h2-3,6H,1,5,7H2 |
InChI Key |
NUAMDYBWLPAJIC-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])SCC(=O)OCCC#N |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])SCC(=O)OCCC#N |
Origin of Product |
United States |
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